Cas no 306935-07-9 (Hydrazine,[5-chloro-2-nitro-4-(trifluoromethyl)phenyl]-)

• Product Name: Hydrazine,[5-chloro-2-nitro-4-(trifluoromethyl)phenyl]-
• CAS No: 306935-07-9
• MF: C₇H₅ClF₃N₃O₂
• MW: 255.581710577011
• CID: 300077
• PubChem ID: 3814870
• Update Time: 2025-04-19

Hydrazine,[5-chloro-2-nitro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazine,[5-chloro-2-nitro-4-(trifluoromethyl)phenyl]-
• [5-chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine
• 5-CHLORO-2-NITRO-4-(TRIFLUOROMETHYL)PHENYLHYDRAZINE
• FT-0607164
• 306935-07-9
• CS-0450774
• (5-Chloro-2-nitro-4-(trifluoromethyl)phenyl)hydrazine
• AKOS010144179
• DTXSID60396799
• 1-[5-CHLORO-2-NITRO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZINE
• Hydrazine, [5-chloro-2-nitro-4-(trifluoromethyl)phenyl]-

• MDL： MFCD00119559
• Inchi： 1S/C7H5ClF3N3O2/c8-4-2-5(13-12)6(14(15)16)1-3(4)7(9,10)11/h1-2,13H,12H2
• InChI Key： QNRHMRNOEVKULO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])NN

Computed Properties

• Exact Mass: 255.00200
• Monoisotopic Mass: 255.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.666
• Melting Point: 140 °C
• Boiling Point: 303.3°Cat760mmHg
• Flash Point: 137.2°C
• Refractive Index: 1.582
• PSA: 83.87000
• LogP: 3.84910

Hydrazine,[5-chloro-2-nitro-4-(trifluoromethyl)phenyl]- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39